Cas no 5331-21-5 (Propanedioic acid, 2-ethyl-2-(1-methylheptyl)-, 1,3-diethylester)

• Product Name: Propanedioic acid, 2-ethyl-2-(1-methylheptyl)-, 1,3-diethylester
• CAS No: 5331-21-5
• MF: C₁₇H₃₂O₄
• MW: 300.433586120605
• CID: 386019
• PubChem ID: 220042
• Update Time: 2025-04-19

Propanedioic acid, 2-ethyl-2-(1-methylheptyl)-, 1,3-diethylester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-ethyl-2-(1-methylheptyl)-, 1,3-diethylester
• (-)-4-METHYL-3,3-DECANEDIOIC ACID, DIETHYL ESTER
• 2-Aethyl-2-cyan-3-methyl-hex-3-ensaeure-aethylester
• 2-Cyano-2-ethyl-3-methyl-3-hexenoic acid ethyl ester
• 2-ethyl-2-cyano-3-methyl-hex-3-enoic acid ethyl ester
• NSC-67408
• NSC-2260
• NSC2260
• (-)-4-METHYL-3, DIETHYL ESTER
• NSC67408
• 5331-21-5

• Inchi： 1S/C17H32O4/c1-6-10-11-12-13-14(5)17(7-2,15(18)20-8-3)16(19)21-9-4/h14H,6-13H2,1-5H3
• InChI Key： NFTMPERJCITLJW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC)C(C)CCCCCC)=O

Computed Properties

• Exact Mass: 300.23000
• Monoisotopic Mass: 300.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 4.11550